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Compound of Interest

Compound Name: 2-Ethylhexyl stearate

Cat. No.: B1253439 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physicochemical

properties of 2-Ethylhexyl Stearate, a versatile ester with significant applications in research,

particularly within the pharmaceutical and cosmetic sciences. This document details key

physical and chemical characteristics, outlines experimental protocols for their determination,

and presents relevant data in a clear, accessible format to support laboratory and development

work.

Introduction
2-Ethylhexyl Stearate (also known as octyl stearate) is the ester of 2-ethylhexanol and stearic

acid.[1][2] It is a clear, colorless to slightly yellowish oily liquid with a faint, characteristic odor.[1]

[3][4] Functioning primarily as an emollient, solvent, and lubricant, 2-Ethylhexyl Stearate is

widely utilized in topical formulations, including creams, lotions, and sunscreens, as well as in

decorative cosmetics.[5][6] Its non-greasy feel, good spreadability, and ability to act as a carrier

for active pharmaceutical ingredients (APIs) make it a valuable excipient in drug delivery

systems.[3][4]

Physicochemical Properties
The following tables summarize the key physicochemical properties of 2-Ethylhexyl Stearate,

compiled from various technical sources. These properties are crucial for formulation

development, quality control, and safety assessment.
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Table 1: General and Physical Properties of 2-Ethylhexyl Stearate

Property Value References

Chemical Name 2-Ethylhexyl octadecanoate [1]

Synonyms
Ethylhexyl stearate, Octyl

stearate, Cetiol 868
[1][3][7]

CAS Number 22047-49-0 [1][7]

EC Number 244-754-0 [1][7]

Molecular Formula C26H52O2 [1][7]

Molecular Weight 396.69 g/mol [7][8]

Appearance
Clear, colorless to slightly

yellowish oily liquid
[1][3][9]

Odor Faint, characteristic [1][4]

Table 2: Thermal and Spectroscopic Properties of 2-Ethylhexyl Stearate

Property Value References

Boiling Point

Approximately 420.33 °C to

431.8 °C at 760 mmHg (rough

estimates)

[3][7][10]

Melting Point
< 6 °C (pour point);

Approximately -10 °C
[7][9]

Flash Point Approximately 219.2 °C [7]

Refractive Index
Approximately 1.451 to 1.4563

(estimate)
[1][7][10]

Table 3: Density, Viscosity, and Solubility Properties of 2-Ethylhexyl Stearate
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Property Value References

Density
Approximately 0.85 to 0.9 ± 0.1

g/cm³
[7][11]

Specific Gravity
Approximately 0.826 to 0.8789

(rough estimates)
[1][3]

Viscosity, Kinematic
Approximately 7-10.5 cSt; 9

cSt
[3][9]

Solubility in Water Insoluble [4][9]

Solubility in Organic Solvents

Soluble in many organic

solvents; Slightly soluble in

Chloroform and Hexanes

[1][3][12]

Vapor Pressure 0 Pa at 20 °C [1][3][10]

Table 4: Chemical and Quality Control Parameters of 2-Ethylhexyl Stearate

Property Value References

Acid Value ≤ 1.0 mg KOH/g [13][14]

Saponification Value 130 - 170 mg KOH/g [13][14]

Iodine Value ≤ 1.0 g I2 / 100g [11][14]

Hydroxyl Value 0 - 10 mg KOH/g [14]

XLogP3 11.7 [7]

Experimental Protocols
This section provides detailed methodologies for determining key physicochemical properties of

2-Ethylhexyl Stearate, adapted from standard testing methods.

Determination of Density
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The density of 2-Ethylhexyl Stearate can be accurately determined using a digital density

meter based on the oscillating U-tube principle, following a method similar to ASTM D4052.

Apparatus: Digital density meter, syringe for sample injection, temperature control unit.

Procedure:

Calibrate the digital density meter with dry air and distilled water at the desired

temperature (e.g., 20°C).

Equilibrate the 2-Ethylhexyl Stearate sample to the measurement temperature.

Inject the sample into the oscillating U-tube, ensuring no air bubbles are present.

Allow the reading to stabilize and record the density value.

Clean the U-tube with an appropriate solvent (e.g., ethanol or acetone) and dry it before

the next measurement.

Measurement of Viscosity
The kinematic viscosity of 2-Ethylhexyl Stearate can be determined using a capillary

viscometer, following a procedure based on ASTM D445.

Apparatus: Calibrated capillary viscometer (e.g., Ubbelohde type), constant temperature

water bath, stopwatch.

Procedure:

Select a viscometer with a capillary size appropriate for the expected viscosity of 2-
Ethylhexyl Stearate.

Charge the viscometer with the sample and place it in the constant temperature bath (e.g.,

25°C or 40°C) until it reaches thermal equilibrium.

Using suction, draw the liquid up through the capillary to a point above the upper timing

mark.
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Release the suction and measure the time it takes for the liquid meniscus to pass from the

upper to the lower timing mark.

Repeat the measurement at least three times and calculate the average flow time.

Calculate the kinematic viscosity by multiplying the average flow time by the viscometer

calibration constant.

Determination of Saponification Value
The saponification value, which indicates the amount of ester, is determined by refluxing a

known mass of the sample with an excess of alcoholic potassium hydroxide, followed by

titration of the excess alkali.

Apparatus: Reflux condenser, 250 mL conical flask, water bath, burette, pipette.

Reagents: 0.5 M alcoholic potassium hydroxide, 0.5 M hydrochloric acid, phenolphthalein

indicator.

Procedure:

Accurately weigh approximately 2 grams of 2-Ethylhexyl Stearate into a conical flask.

Add 25 mL of 0.5 M alcoholic potassium hydroxide.

Attach the flask to a reflux condenser and heat in a boiling water bath for 60 minutes.

Allow the solution to cool and add a few drops of phenolphthalein indicator.

Titrate the excess potassium hydroxide with 0.5 M hydrochloric acid until the pink color

disappears.

Perform a blank titration without the sample.

The saponification value is calculated using the formula: Saponification Value (mg KOH/g)

= [(B - S) x M x 56.1] / W where: B = volume of HCl used for the blank (mL) S = volume of

HCl used for the sample (mL) M = Molarity of the HCl solution W = weight of the sample

(g)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1253439?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility Assessment
A qualitative assessment of solubility can be performed by simple mixing tests.

Apparatus: Test tubes, vortex mixer.

Procedure:

To separate test tubes, add 1 mL of 2-Ethylhexyl Stearate.

To the respective test tubes, add 5 mL of the solvent to be tested (e.g., water, ethanol,

chloroform, hexanes).

Vortex the test tubes for 1 minute.

Observe the mixture for homogeneity, phase separation, or cloudiness to determine

solubility.

Visualizations
The following diagrams illustrate key concepts and workflows related to 2-Ethylhexyl Stearate.
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Caption: Manufacturing workflow for 2-Ethylhexyl Stearate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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